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Compound of Interest

Compound Name: Dibutyltin

Cat. No.: B087310 Get Quote

An In-depth Technical Guide to Dibutyltin
Dilaurate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyltin dilaurate (DBTDL), a

versatile organotin compound. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on its chemical properties, synthesis, and

applications.

Chemical Identity and Properties
Dibutyltin dilaurate, abbreviated as DBTDL or DBTL, is an organotin compound with the

chemical formula C32H64O4Sn.[1][2][3] Its CAS Registry Number is 77-58-7.[2][4][5] DBTDL

consists of a central tin(IV) atom coordinated to two butyl groups and two laurate groups,

resulting in a tetrahedral geometry.[3][4][6]

Table 1: Chemical Identifiers for Dibutyltin Dilaurate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087310?utm_src=pdf-interest
https://www.benchchem.com/product/b087310?utm_src=pdf-body
https://www.benchchem.com/product/b087310?utm_src=pdf-body
https://pharm.sinocurechem.com/dibutyltin-dilaurate-dbtdl-cas-77-58-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7416378.htm
https://www.atamanchemicals.com/dibutyltin-dilaurate-dbtdl_u33713/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7416378.htm
https://en.wikipedia.org/wiki/Dibutyltin_dilaurate
https://haihangchem.com/products/dibutyltin-dilaurate-cas-77-58-7/
https://www.atamanchemicals.com/dibutyltin-dilaurate-dbtdl_u33713/
https://en.wikipedia.org/wiki/Dibutyltin_dilaurate
https://www.atamanchemicals.com/dibutyltin-dilaurate-catalyst_u34083/
https://www.benchchem.com/product/b087310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name [Dibutyl(dodecanoyloxy)stannyl] dodecanoate[4]

CAS Number 77-58-7[1][2][4]

Chemical Formula C32H64O4Sn[1][2]

Molecular Weight 631.56 g/mol [2][3]

InChI Key UKLDJPRMSDWDSL-UHFFFAOYSA-L[2][4]

Canonical SMILES
CCCCC1CCCCC1.CCCCCCCCCCCC(=O)O.C

CCCCCCCCCCC(=O)O.[Sn]

PubChem CID 16682738[4]

EC Number 201-039-8[4]

UNII L4061GMT90[4]

DBTDL is typically a colorless to light yellow, viscous, oily liquid at room temperature, which

may form white crystals at low temperatures.[4][7] It is soluble in many organic solvents such

as benzene, toluene, ethanol, and acetone, but it is insoluble in water.[2][7]

Table 2: Physical and Chemical Properties of Dibutyltin Dilaurate
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Property Value

Appearance
Colorless to pale yellow oily liquid or soft waxy

crystals[4]

Odor Faint, characteristic, fatty odor[1][4][7]

Density
Approximately 1.05 - 1.066 g/cm³ at 20-25 °C[1]

[2]

Melting Point 22-24 °C[2]

Boiling Point >204 °C at 12 mmHg[2]

Flash Point >110 °C (>230 °F)[2][3]

Water Solubility <0.1 g/100 mL at 20 °C[2]

Refractive Index ~1.468 - 1.478 at 20-25 °C[5]

Viscosity 25-55 mPa·s at 25 °C[8]

Tin Content 17.5 - 19.0%[8]

Synthesis of Dibutyltin Dilaurate
The synthesis of dibutyltin dilaurate can be achieved through several methods. A common

industrial approach involves the condensation reaction between dibutyltin oxide and lauric

acid.[6][9]

Experimental Protocol: Synthesis from Dibutyltin Oxide and Lauric Acid

This protocol is based on a method that is efficient and environmentally friendly, avoiding the

use of solvents or catalysts.[9]

Materials:

Lauric acid

Dibutyltin oxide

Anhydrous magnesium sulfate
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Equipment:

Reaction flask with a reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Filtration apparatus

Procedure:

A solid mixture of lauric acid and dibutyltin oxide is stirred at a temperature of 20-30 °C,

which converts it into a liquid mixture.[9]

The liquid mixture is then heated to 60-70 °C and subjected to a reflux reaction for 2-3 hours.

[9]

After the reflux, the mixture is cooled to 10-30 °C and allowed to stand for layering.[9]

The organic phase is collected, and anhydrous magnesium sulfate is added to remove any

water.[9]

The mixture is filtered to yield dibutyltin dilaurate.[9]

Another synthesis route involves the reaction of dibutyltin dichloride with lauric acid in the

presence of ethanol and a sodium ethoxide-ethanol solution.[10] This method avoids the initial

hydrolysis step of dibutyltin dichloride and reduces toxic waste.[10]
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Simplified Synthesis of Dibutyltin Dilaurate
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Catalytic Role of Dibutyltin Dilaurate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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